N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide

• IUPAC Name: N-cycloheptyl-2-[(2,6-dichlorophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C16H21Cl2NOS/c17-14-8-5-9-15(18)13(14)10-21-11-16(20)19-12-6-3-1-2-4-7-12/h5,8-9,12H,1-4,6-7,10-11H2,(H,19,20)
• InChI Key: RLPVNYKYEDSAFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CSCC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C16H21Cl2NOS
• Molecular Weight: 346.3 g/mol

Description

N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide, also known as DCDT, is a chemical compound that has been synthesized for scientific research purposes. This compound belongs to the class of thioamides and has been found to possess potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide is not fully understood. However, it has been proposed that N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide inhibits the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This inhibition leads to an increase in the levels of neurotransmitters such as acetylcholine, which can improve cognitive function.
Biochemical and Physiological Effects:
N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains. N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide has also been shown to possess antiviral activity against influenza virus and herpes simplex virus. In addition, N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide has been shown to have anti-inflammatory and analgesic effects. It has been found to reduce inflammation and pain in animal models of arthritis.

Advantages and Limitations for Lab Experiments

N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide is also soluble in many solvents, which makes it easy to use in various assays. However, N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide has some limitations for lab experiments. It is a toxic compound and should be handled with care. In addition, its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

For the study of N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide include investigating its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and cancer.

Synthesis Methods

The synthesis of N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide involves the reaction of 2,6-dichlorobenzyl chloride with thiourea in the presence of a base such as sodium hydroxide. The resulting intermediate is then reacted with cycloheptylamine to obtain the final product, N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide. The purity of the compound is determined by thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit antibacterial, antifungal, and antiviral activities. N-cycloheptyl-2-[(2,6-dichlorobenzyl)thio]acetamide has also been shown to possess anti-inflammatory and analgesic properties. It has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.